Cas no 898451-04-2 (N-2-(furan-2-yl)ethyl-N'-{2-1-(2,4,6-trimethylbenzenesulfonyl)piperidin-2-ylethyl}ethanediamide)

N-2-(furan-2-yl)ethyl-N'-{2-1-(2,4,6-trimethylbenzenesulfonyl)piperidin-2-ylethyl}ethanediamide Chemical and Physical Properties
Names and Identifiers
-
- N-2-(furan-2-yl)ethyl-N'-{2-1-(2,4,6-trimethylbenzenesulfonyl)piperidin-2-ylethyl}ethanediamide
- Ethanediamide, N1-[2-(2-furanyl)ethyl]-N2-[2-[1-[(2,4,6-trimethylphenyl)sulfonyl]-2-piperidinyl]ethyl]-
-
- Inchi: 1S/C24H33N3O5S/c1-17-15-18(2)22(19(3)16-17)33(30,31)27-13-5-4-7-20(27)9-11-25-23(28)24(29)26-12-10-21-8-6-14-32-21/h6,8,14-16,20H,4-5,7,9-13H2,1-3H3,(H,25,28)(H,26,29)
- InChI Key: JDOHLZIZEPVOSB-UHFFFAOYSA-N
- SMILES: C(NCCC1=CC=CO1)(=O)C(NCCC1CCCCN1S(C1=C(C)C=C(C)C=C1C)(=O)=O)=O
Experimental Properties
- Density: 1.211±0.06 g/cm3(Predicted)
- pka: 12.77±0.46(Predicted)
N-2-(furan-2-yl)ethyl-N'-{2-1-(2,4,6-trimethylbenzenesulfonyl)piperidin-2-ylethyl}ethanediamide Pricemore >>
Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
---|---|---|---|---|---|---|---|---|
Life Chemicals | F2571-0351-10mg |
N-[2-(furan-2-yl)ethyl]-N'-{2-[1-(2,4,6-trimethylbenzenesulfonyl)piperidin-2-yl]ethyl}ethanediamide |
898451-04-2 | 90%+ | 10mg |
$79.0 | 2023-05-16 | |
Life Chemicals | F2571-0351-4mg |
N-[2-(furan-2-yl)ethyl]-N'-{2-[1-(2,4,6-trimethylbenzenesulfonyl)piperidin-2-yl]ethyl}ethanediamide |
898451-04-2 | 90%+ | 4mg |
$66.0 | 2023-05-16 | |
Life Chemicals | F2571-0351-2μmol |
N-[2-(furan-2-yl)ethyl]-N'-{2-[1-(2,4,6-trimethylbenzenesulfonyl)piperidin-2-yl]ethyl}ethanediamide |
898451-04-2 | 90%+ | 2μl |
$57.0 | 2023-05-16 | |
Life Chemicals | F2571-0351-5μmol |
N-[2-(furan-2-yl)ethyl]-N'-{2-[1-(2,4,6-trimethylbenzenesulfonyl)piperidin-2-yl]ethyl}ethanediamide |
898451-04-2 | 90%+ | 5μl |
$63.0 | 2023-05-16 | |
Life Chemicals | F2571-0351-1mg |
N-[2-(furan-2-yl)ethyl]-N'-{2-[1-(2,4,6-trimethylbenzenesulfonyl)piperidin-2-yl]ethyl}ethanediamide |
898451-04-2 | 90%+ | 1mg |
$54.0 | 2023-05-16 | |
Life Chemicals | F2571-0351-25mg |
N-[2-(furan-2-yl)ethyl]-N'-{2-[1-(2,4,6-trimethylbenzenesulfonyl)piperidin-2-yl]ethyl}ethanediamide |
898451-04-2 | 90%+ | 25mg |
$109.0 | 2023-05-16 | |
Life Chemicals | F2571-0351-20μmol |
N-[2-(furan-2-yl)ethyl]-N'-{2-[1-(2,4,6-trimethylbenzenesulfonyl)piperidin-2-yl]ethyl}ethanediamide |
898451-04-2 | 90%+ | 20μl |
$79.0 | 2023-05-16 | |
Life Chemicals | F2571-0351-50mg |
N-[2-(furan-2-yl)ethyl]-N'-{2-[1-(2,4,6-trimethylbenzenesulfonyl)piperidin-2-yl]ethyl}ethanediamide |
898451-04-2 | 90%+ | 50mg |
$160.0 | 2023-05-16 | |
Life Chemicals | F2571-0351-75mg |
N-[2-(furan-2-yl)ethyl]-N'-{2-[1-(2,4,6-trimethylbenzenesulfonyl)piperidin-2-yl]ethyl}ethanediamide |
898451-04-2 | 90%+ | 75mg |
$208.0 | 2023-05-16 | |
Life Chemicals | F2571-0351-5mg |
N-[2-(furan-2-yl)ethyl]-N'-{2-[1-(2,4,6-trimethylbenzenesulfonyl)piperidin-2-yl]ethyl}ethanediamide |
898451-04-2 | 90%+ | 5mg |
$69.0 | 2023-05-16 |
N-2-(furan-2-yl)ethyl-N'-{2-1-(2,4,6-trimethylbenzenesulfonyl)piperidin-2-ylethyl}ethanediamide Related Literature
-
Xiaoxiao Liu,Shaoguang Wu,Youjia Wang,Yanmei Li,Ruidong Wang,Tianzhi Yu,Wenming Su,Yuling Zhao,Di Zhang New J. Chem., 2021,45, 19154-19163
-
2. Synthesis and molecular structure of pentafluoroethyl derivatives of C70: C70(C2F5)8 and C70(C2F5)10Nadezhda B. Tamm,Ilya N. Ioffe,Erhard Kemnitz,Sergey I. Troyanov Dalton Trans., 2009, 2740-2745
-
Maria Adobes-Vidal,Harriet Pearce,Patrick R. Unwin Phys. Chem. Chem. Phys., 2017,19, 17827-17833
-
Chih-Chia Cheng,Wei-Ling Lin,Zhi-Sheng Liao,Chih-Wei Chu,Jyun-Jie Huang,Shan-You Huang,Wen-Lu Fan Polym. Chem., 2017,8, 7469-7474
-
J. García-Fernández,J. Bartolomé,A. Torres-Pardo,A. Peche-Herrero,J. Moreno,J. Ramírez-Castellanos,A. Cremades,J. Piqueras J. Mater. Chem. C, 2017,5, 10176-10184
Additional information on N-2-(furan-2-yl)ethyl-N'-{2-1-(2,4,6-trimethylbenzenesulfonyl)piperidin-2-ylethyl}ethanediamide
Compound CAS No. 898451-04-2: N-2-(furan-2-yl)ethyl-N'-{2-[1-(2,4,6-trimethylbenzenesulfonyl)piperidin-2-yl]ethyl}ethanediamide
The compound with CAS No. 898451-04-2, named N-2-(furan-2-yl)ethyl-N'-{2-[1-(2,4,6-trimethylbenzenesulfonyl)piperidin-2-yl]ethyl}ethanediamide, is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound is characterized by its complex structure, which includes a furan ring, a piperidine moiety, and a sulfonamide group. These structural elements contribute to its unique chemical properties and potential biological activities.
Recent studies have highlighted the importance of sulfonamide-containing compounds in drug discovery due to their ability to modulate enzyme activity and receptor binding. The presence of the furan group in this compound adds further complexity, as furan derivatives are known for their diverse biological effects, including antioxidant and anti-inflammatory properties. The piperidine ring, on the other hand, is a common structural motif in many bioactive molecules, often contributing to improved pharmacokinetics and bioavailability.
The synthesis of this compound involves a multi-step process that requires precise control over reaction conditions to ensure high yields and purity. Researchers have employed advanced techniques such as microwave-assisted synthesis and catalytic cross-coupling reactions to optimize the production of this molecule. These methods not only enhance the efficiency of the synthesis but also reduce the environmental impact compared to traditional methods.
From a pharmacological perspective, this compound has shown promising results in preclinical studies. It exhibits selective inhibition of certain enzymes involved in inflammatory pathways, making it a potential candidate for the treatment of chronic inflammatory diseases. Additionally, its ability to penetrate cellular membranes efficiently suggests that it could be effective in targeting intracellular pathogens.
One of the most recent breakthroughs involving this compound is its application in targeted drug delivery systems. By modifying its structure with biocompatible polymers or nanoparticles, researchers have demonstrated that it can be effectively delivered to specific tissues or cells without causing systemic toxicity. This advancement opens up new possibilities for personalized medicine and minimizes adverse effects associated with conventional therapies.
In terms of structural analysis, computational chemistry tools such as molecular docking and quantum mechanics have been instrumental in understanding the interactions between this compound and its biological targets. These studies have revealed that the sulfonamide group plays a critical role in stabilizing interactions with protein receptors, while the furan ring contributes to hydrophobic interactions that enhance binding affinity.
The development of this compound also underscores the importance of interdisciplinary collaboration in modern drug discovery. Chemists, biologists, and pharmacologists are working together to explore its full potential as a therapeutic agent. Furthermore, ongoing clinical trials are being conducted to evaluate its safety profile and efficacy in human subjects.
In conclusion, CAS No. 898451-04-2 represents a significant advancement in organic chemistry and pharmacology. Its unique structure and promising biological activities make it a valuable tool for addressing unmet medical needs. As research continues to uncover new applications for this compound, it holds great promise for revolutionizing treatment options in various therapeutic areas.
898451-04-2 (N-2-(furan-2-yl)ethyl-N'-{2-1-(2,4,6-trimethylbenzenesulfonyl)piperidin-2-ylethyl}ethanediamide) Related Products
- 1806003-34-8(6-Chloro-2-(difluoromethyl)-4-hydroxypyridine-3-carbonyl chloride)
- 1174132-74-1(3-Bromo-1H-pyrazole)
- 1194726-38-9(1-(Propan-2-yl)-1h-pyrazole-3,5-dicarboxylic acid)
- 503072-63-7(1-benzyl-2-tert-butyl-4-oxopyrazolidine-1,2-dicarboxylate)
- 924859-11-0(<br>5-(7-Methoxy-benzo[1,3]dioxol-5-ylmethyl)-4,5-dihydro-isoxazole-3-carboxyli c acid ethyl ester)
- 1697878-14-0(2-Bromo-5-(pentyloxy)pyridine)
- 50576-84-6(2-(4-Aminophenyl)-1H-benzoimidazol-4-ylamine)
- 1261646-72-3(3-Hydroxy-4-(trifluoromethyl)mandelic acid)
- 5435-92-7(2-Chloro-4-phenylbenzonitrile)
- 2228287-44-1(1-{1-2-(trifluoromethyl)pyridin-3-ylcyclopropyl}ethan-1-amine)




